Cas no 179116-00-8 ((S)-2-(Chloromethyl)pyrrolidine)

• Product Name: (S)-2-(Chloromethyl)pyrrolidine
• CAS No: 179116-00-8
• MF: C₅H₁₀ClN
• MW: 119.592600345612
• MDL: MFCD09701398
• CID: 821442
• PubChem ID: 13593114
• Update Time: 2025-08-03

(S)-2-(Chloromethyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• (S)-2-(Chloromethyl)pyrrolidine
• (2S)-2-(chloromethyl)pyrrolidine
• (S)-2-CHLOROMETHYL-PYRROLIDINE
• (2S)-2-(chloroMethyl)-Pyrrolidine
• Pyrrolidine, 2-(chloroMethyl)-, (2S)-
• CS-0106569
• 179116-00-8
• EN300-212965
• DB-353650
• DTXSID80544578
• SCHEMBL9055841
• AKOS006329983

• MDL： MFCD09701398
• Inchi： 1S/C5H10ClN/c6-4-5-2-1-3-7-5/h5,7H,1-4H2/t5-/m0/s1
• InChI Key： KFINMADAIKCLDI-YFKPBYRVSA-N
• SMILES： ClC[C@@H]1CCCN1

Computed Properties

• Exact Mass: 119.0501770g/mol
• Monoisotopic Mass: 119.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 56
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 12Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on (S)-2-(Chloromethyl)pyrrolidine

(S)-2-(Chloromethyl)pyrrolidine: A Comprehensive Overview

The compound (S)-2-(Chloromethyl)pyrrolidine (CAS No. 179116-00-8) is a significant molecule in the field of organic chemistry, particularly in the synthesis of bioactive compounds and advanced materials. This chiral compound has garnered attention due to its unique structural properties and versatile applications in drug discovery and chemical engineering. In this article, we will delve into its structure, synthesis, properties, and recent advancements in its utilization.

Structure and Chirality: The molecule (S)-2-(Chloromethyl)pyrrolidine consists of a pyrrolidine ring, a five-membered saturated heterocycle with one nitrogen atom, substituted at the 2-position with a chloromethyl group (-CH2Cl). The presence of the pyrrolidine ring introduces rigidity and unique electronic properties, while the chloromethyl group adds reactivity and functional versatility. The (S) configuration at the chiral center ensures specific stereochemical outcomes in reactions, making it highly valuable in asymmetric synthesis.

Synthesis and Reactivity: The synthesis of (S)-2-(Chloromethyl)pyrrolidine typically involves multi-step processes, often starting from readily available pyrrolidine derivatives. Recent studies have explored novel methodologies to enhance the efficiency and selectivity of its preparation. For instance, researchers have employed enantioselective catalytic approaches to achieve high enantiomeric excess (ee), which is crucial for applications in pharmaceuticals and agrochemicals.

Applications in Drug Discovery: The compound has found extensive use in medicinal chemistry as a building block for constructing complex molecular architectures. Its ability to participate in various nucleophilic substitutions and cycloaddition reactions makes it an ideal precursor for designing bioactive molecules. Recent advancements have highlighted its role in the development of kinase inhibitors and GPCR modulators, contributing to the treatment of diseases such as cancer and neurodegenerative disorders.

Materials Science Applications: Beyond pharmacology, (S)-2-(Chloromethyl)pyrrolidine has emerged as a key component in the synthesis of advanced materials. Its ability to form stable covalent networks through click chemistry has led to innovations in polymer science and nanotechnology. For example, researchers have utilized this compound to create stimuli-responsive polymers that exhibit dynamic mechanical properties under external stimuli like temperature or pH changes.

Environmental Considerations: As industries increasingly prioritize sustainability, the environmental impact of chemical compounds has come under scrutiny. Studies on (S)-2-(Chloromethyl)pyrrolidine have focused on optimizing its synthesis to minimize waste generation and energy consumption. Green chemistry principles have been integrated into its production processes, ensuring compliance with eco-friendly standards while maintaining high yields.

Future Directions: The continued exploration of (S)-2-(Chloromethyl)pyrrolidine is expected to unlock new frontiers in organic synthesis and materials science. Ongoing research aims to expand its utility by developing novel reaction pathways and exploring its potential in biocatalysis. Collaborative efforts between academia and industry are likely to accelerate the translation of fundamental discoveries into practical applications.

In conclusion, (S)-2-(Chloromethyl)pyrrolidine stands as a testament to the ingenuity of modern organic chemistry. Its unique properties, coupled with cutting-edge research advancements, position it as a cornerstone for future innovations across diverse scientific disciplines.